![molecular formula C15H22N2O3 B7512621 N-[2-(methoxymethyl)phenyl]-2,6-dimethylmorpholine-4-carboxamide](/img/structure/B7512621.png)
N-[2-(methoxymethyl)phenyl]-2,6-dimethylmorpholine-4-carboxamide
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Overview
Description
N-[2-(methoxymethyl)phenyl]-2,6-dimethylmorpholine-4-carboxamide, also known as MMMP, is a chemical compound with potential applications in scientific research. MMMP belongs to the class of morpholine derivatives and has been studied for its potential as a therapeutic agent in various fields, including cancer research and neurology.
Mechanism of Action
The mechanism of action of N-[2-(methoxymethyl)phenyl]-2,6-dimethylmorpholine-4-carboxamide is not fully understood, but it is believed to act through multiple pathways. In cancer cells, this compound has been shown to inhibit the activity of enzymes involved in cell growth and proliferation, leading to apoptosis. In neurons, this compound has been shown to reduce oxidative stress and inflammation, which can contribute to neuronal damage and death.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects, depending on the context of its use. In cancer cells, this compound has been shown to inhibit the activity of enzymes involved in cell growth and proliferation, leading to apoptosis. In neurons, this compound has been shown to reduce oxidative stress and inflammation, which can contribute to neuronal damage and death. This compound has also been shown to have anti-inflammatory effects in other contexts, such as in the treatment of arthritis.
Advantages and Limitations for Lab Experiments
One advantage of using N-[2-(methoxymethyl)phenyl]-2,6-dimethylmorpholine-4-carboxamide in lab experiments is its potential as a therapeutic agent in various fields of research. This compound has been shown to have potential as a cancer therapy and as a neuroprotective agent, among other applications. However, one limitation of using this compound in lab experiments is its limited availability and high cost, which can make it difficult to obtain and use in large-scale studies.
Future Directions
There are several potential future directions for research involving N-[2-(methoxymethyl)phenyl]-2,6-dimethylmorpholine-4-carboxamide. One direction is the development of this compound as a therapeutic agent for cancer, either alone or in combination with other drugs. Another direction is the exploration of this compound's potential as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other fields of research.
Synthesis Methods
The synthesis of N-[2-(methoxymethyl)phenyl]-2,6-dimethylmorpholine-4-carboxamide involves the reaction of 2,6-dimethylmorpholine-4-carboxylic acid with methoxymethyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain pure this compound.
Scientific Research Applications
N-[2-(methoxymethyl)phenyl]-2,6-dimethylmorpholine-4-carboxamide has been studied for its potential as a therapeutic agent in various fields of research. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been studied for its potential as a neuroprotective agent, as it has been shown to protect neurons from oxidative stress and inflammation.
properties
IUPAC Name |
N-[2-(methoxymethyl)phenyl]-2,6-dimethylmorpholine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O3/c1-11-8-17(9-12(2)20-11)15(18)16-14-7-5-4-6-13(14)10-19-3/h4-7,11-12H,8-10H2,1-3H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQCWREWLWPHBNN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)C(=O)NC2=CC=CC=C2COC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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